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Compound of Interest

Compound Name: Gluconic acid

Cat. No.: B104317

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the isomers of
pentahydroxyhexanoic acid, a group of sugar acids with significant implications in various
scientific and industrial fields. This document details their structures, physicochemical
characteristics, relevant metabolic pathways, and analytical methodologies, presenting a
valuable resource for researchers, scientists, and professionals in drug development.

Introduction to Pentahydroxyhexanoic Acid Isomers

Pentahydroxyhexanoic acids are a class of aldonic acids with the general chemical formula
CeH1207. Derived from the oxidation of the aldehyde group of a six-carbon sugar (hexose),
these compounds possess a six-carbon chain with a carboxylic acid group at one end and five
hydroxyl groups. The stereochemistry of these hydroxyl groups gives rise to a total of 16
possible stereoisomers. These isomers, which include well-known compounds like gluconic
acid and galactonic acid, exhibit a range of physical and biological properties.

This guide will focus on the following key isomers:
e Gluconic Acid (D- and L-isomers)
e Galactonic Acid (D- and L-isomers)

e Mannonic Acid (D- and L-isomers)
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Gulonic Acid (D- and L-isomers)

Idonic Acid (D- and L-isomers)

Talonic Acid (D- and L-isomers)

Allonic Acid (D- and L-isomers)

Altronic Acid (D- and L-isomers)

Physicochemical Characteristics

The physicochemical properties of pentahydroxyhexanoic acid isomers are crucial for their
isolation, identification, and application. While data for some isomers is readily available,
information for others, particularly the L-forms and less common isomers, is sparse. The
following tables summarize the available quantitative data for these compounds.

Table 1: General Properties of Pentahydroxyhexanoic Acid Isomers

Property Value
Molecular Formula CeH1207
Molecular Weight 196.16 g/mol

Table 2: Physicochemical Properties of Pentahydroxyhexanoic Acid Isomers
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. . Specific Optical
Isomer Melting Point (°C) pKa .
Rotation (°)
D-Gluconic acid 131[1][2] 3.86[2][3] -6.7 (c=1, H20)[4]
L-Gluconic acid N/A N/A N/A
) ] -6.7 (c=1 g/100 mL,
D-Galactonic acid 133 - 136[5] ~3.35
H20)
L-Galactonic acid N/A N/A N/A
D-Mannonic acid N/A N/A N/A
L-Mannono-1,4-
153 - 155[6] N/A N/A
lactone
) ] -6 (initial) to -38.6
D-Gulonic acid N/A 3.68[7] ]
(finah[7]
L-Gulono-1,4-lactone 187 - 190[8][9][10][11]  N/A +55 (c=4, H20)[9]
D-ldonic acid N/A N/A N/A
L-ldonic acid N/A N/A N/A
Levorotatory (amide
D-Talonic acid N/A N/A
form)[12]
L-Talonic acid N/A N/A N/A
D-Allonic acid N/A N/A N/A
L-Allonic acid N/A N/A N/A
D-Altronic acid N/A N/A N/A
L-Altronic acid N/A N/A N/A

Note: "N/A" indicates that reliable data was not found in the searched sources. Some data

pertains to the lactone form of the acid, which is a common cyclic ester derivative.

Biological Significance and Signaling Pathways

© 2025 BenchChem. All rights reserved.

3/6

Tech Support


https://www.acs.org/molecule-of-the-week/archive/g/d-gluconic-acid.html
https://en.wikipedia.org/wiki/Gluconic_acid
https://en.wikipedia.org/wiki/Gluconic_acid
https://www.geeksforgeeks.org/chemistry/gluconic-acid-formula/
https://m.chemicalbook.com/ProductChemicalPropertiesCB2252915_EN.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Galactonic-acid
https://www.chembk.com/en/chem/L-mannonic%20acid%20gamma-lactone
https://www.drugfuture.com/chemdata/d-gulonic-acid.html
https://www.drugfuture.com/chemdata/d-gulonic-acid.html
https://wap.guidechem.com/dictionary/en/1128-23-0.html
https://www.sigmaaldrich.com/US/en/product/aldrich/310301
https://www.chembk.com/en/chem/L(+)-Gulonic%20acid%20gamma-lactone
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2341914.htm
https://www.sigmaaldrich.com/US/en/product/aldrich/310301
https://pubs.acs.org/doi/pdf/10.1021/ja01350a041
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b104317?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Several pentahydroxyhexanoic acid isomers are key intermediates in important metabolic
pathways.

Pentose Phosphate Pathway and D-Gluconic Acid

D-Gluconic acid, in its phosphorylated form (6-phospho-D-gluconate), is a central intermediate
in the Pentose Phosphate Pathway (PPP). This pathway is crucial for the production of
NADPH, which is essential for reductive biosynthesis and cellular antioxidant defense, and for
the synthesis of pentose sugars, the precursors for nucleotide and nucleic acid synthesis.

Pentose Phosphate Pathway involving 6-Phospho-D-gluconate.

Uronic Acid Pathway and L-Gulonic Acid

L-Gulonic acid is a key intermediate in the Uronic Acid Pathway, which is responsible for the
synthesis of glucuronic acid and, in many animals, ascorbic acid (Vitamin C). In humans and
other primates, a mutation in the gene for L-gulonolactone oxidase prevents the conversion of
L-gulono-1,4-lactone to ascorbic acid, making it an essential dietary nutrient.

Sample Preparation Derivatization Analysis

Lyophilization Add Methoxyamine HCI Methoximation Silylation Acquire Data

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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their-characteristics]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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